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Introduction
Khk-IN-5 is a potent and selective inhibitor of Ketohexokinase (KHK), the first enzyme in

fructose metabolism.[1][2] KHK catalyzes the phosphorylation of fructose to fructose-1-

phosphate.[1][3] There are two isoforms of KHK, KHK-A and KHK-C, which are produced

through alternative splicing.[2][4] KHK-C is the primary isoform found in the liver, kidney, and

intestine and has a high affinity for fructose, making it the main driver of fructose metabolism.[2]

[4] In contrast, KHK-A is more broadly expressed and has a lower affinity for fructose.[2][5]

Elevated fructose metabolism, primarily driven by KHK-C, is linked to various metabolic

disorders, including non-alcoholic fatty liver disease (NAFLD), obesity, and insulin resistance.

[1] By inhibiting KHK, Khk-IN-5 serves as a valuable research tool to investigate the roles of

fructose metabolism in cellular processes and disease models. These application notes provide

detailed protocols for utilizing Khk-IN-5 in cell-based assays to assess its effects on KHK

signaling and cellular phenotypes.

Mechanism of Action
Khk-IN-5 selectively binds to the active site of Ketohexokinase, preventing the phosphorylation

of fructose to fructose-1-phosphate.[1][3] This inhibition blocks the entry of fructose into the
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downstream metabolic pathways, such as glycolysis and lipogenesis. The accumulation of

intracellular fructose and the reduction of fructose-1-phosphate and its metabolites can lead to

various cellular effects, including decreased lipid accumulation and modulation of inflammatory

signaling pathways.

Below is a diagram illustrating the central role of KHK in fructose metabolism and the inhibitory

action of Khk-IN-5.
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Khk-IN-5 Mechanism of Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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